N-(4-{[3-cyano-4-(dimethylamino)-2-pyridinyl]oxy}phenyl)acetamide

• IUPAC Name: N-[4-[3-cyano-4-(dimethylamino)pyridin-2-yl]oxyphenyl]acetamide
• InChI: InChI=1S/C16H16N4O2/c1-11(21)19-12-4-6-13(7-5-12)22-16-14(10-17)15(20(2)3)8-9-18-16/h4-9H,1-3H3,(H,19,21)
• InChI Key: DSLSHTKHZRBSPU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OC2=NC=CC(=C2C#N)N(C)C
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• CAS No.: 341967-04-2

Description

“N-(4-{[3-cyano-4-(dimethylamino)-2-pyridinyl]oxy}phenyl)acetamide” is a compound that falls under the category of N-cyanoacetamides. These are considered privileged structures and are one of the most important precursors for heterocyclic synthesis. They are extensively used as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Synthesis Analysis

The synthesis of cyanoacetamides, including “this compound”, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For example, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a cyano group (C≡N), a carbonyl group (C=O), and a dimethylamino group (N(CH3)2) attached to a pyridine ring. The compound also contains an acetamide group (CH3CONH2) linked to a phenyl ring.

Chemical Reactions Analysis

“this compound” can participate in a variety of chemical reactions due to the active hydrogen on C-2 of these compounds. This can take part in a variety of condensation and substitution reactions. For instance, the cyanoacetamide derivative was converted to 2-cyano-3-(dimethylamino)-N-(4-phenylthiazol-2-yl) acrylamide by the action of DMF-DMA in refluxing toluene.

Future Directions

The future directions for “N-(4-{[3-cyano-4-(dimethylamino)-2-pyridinyl]oxy}phenyl)acetamide” and similar compounds involve further exploration of their synthetic utility in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents. The diverse biological activities reported for many derivatives of cyanoacetamide suggest potential applications in the field of medicinal chemistry.